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Compound of Interest
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Cat. No.: B3152359

Physical Properties of tert-Butyl hex-5-ynoate: A
Technical Overview

For Immediate Release

This technical guide provides a summary of the known physical properties of tert-Butyl hex-5-
ynoate, a key intermediate in organic synthesis. The document is intended for researchers,
scientists, and professionals in the field of drug development and chemical manufacturing. Due
to a lack of available experimental data in the public domain, this paper presents predicted
values for boiling point and density and outlines general experimental protocols for the
determination of these properties in liquid esters.

Summary of Physical Properties

The physical properties of tert-Butyl hex-5-ynoate are not extensively documented in publicly
accessible literature. However, computational predictions provide estimates for its boiling point
and density. These predicted values are summarized in the table below.

Physical Property Predicted Value
Boiling Point 209.7+23.0°C
Density 0.929 £ 0.06 g/cm3
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Note: These values are computationally predicted and have not been experimentally verified.

Experimental Protocols

While specific experimental procedures for determining the boiling point and density of tert-
Butyl hex-5-ynoate are not available, standard methodologies for liquid esters can be applied.
The following are generalized protocols for these determinations.

Determination of Boiling Point

The boiling point of a liquid, such as an ester, is the temperature at which its vapor pressure
equals the surrounding atmospheric pressure. A common laboratory method for determining
the boiling point is distillation.

Apparatus:

e Round-bottom flask

o Heating mantle or oil bath

« Distillation head with a condenser
e Thermometer

¢ Receiving flask

» Boiling chips

Procedure:

» A sample of the liquid ester is placed in the round-bottom flask along with a few boiling chips
to ensure smooth boiling.

e The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm of the distillation head to accurately measure the temperature of the
vapor that is distilling.

e The flask is gently heated.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b3152359?utm_src=pdf-body
https://www.benchchem.com/product/b3152359?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3152359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» As the liquid boils, the vapor rises, and when it reaches the condenser, it cools and
condenses back into a liquid, which is collected in the receiving flask.

o The temperature is recorded when it stabilizes, which indicates the boiling point of the
substance at the given atmospheric pressure.

The following diagram illustrates a generalized workflow for the experimental determination of a
boiling point.

Apparatus Setup Measurement
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 To cite this document: BenchChem. [Physical properties of tert-Butyl hex-5-ynoate (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3152359#physical-properties-of-tert-butyl-hex-5-
ynoate-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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